(3,6-Dichloropyridin-2-yl)methanesulfonamide

• Molecular Formula: C6H6Cl2N2O2S
• Molecular Weight: 241.09 g/mol
• SMILES: C1=CC(=NC(=C1Cl)CS(=O)(=O)N)Cl
• InChI: InChI=1S/C6H6Cl2N2O2S/c7-4-1-2-6(8)10-5(4)3-13(9,11)12/h1-2H,3H2,(H2,9,11,12)
• InChIKey: VXTXVCLVSHJQTP-UHFFFAOYSA-N

(3,6-Dichloropyridin-2-yl)methanesulfonamide: Key Properties

(3,6-Dichloropyridin-2-yl)methanesulfonamide (CAS 1342386-11-1) is a synthetic, dichlorinated pyridinyl methanesulfonamide building block with the molecular formula C6H6Cl2N2O2S and a molecular weight of 241.09 g/mol . It is characterized by chlorine substitutions at the 3- and 6-positions of the pyridine ring and a methanesulfonamide group attached via a methylene linker at the 2-position . This compound occupies a niche as an intermediate scaffold in medicinal chemistry and agrochemical research, where the specific 3,6-dichloro substitution pattern can influence electronic properties, lipophilicity, and subsequent derivatization potential [1]. It is commercially available from multiple vendors, typically at a purity of 95% .

Scaffold type 3,6-Dichloropyridin-2-yl methanesulfonamide building block for medicinal chemistry and agrochemical intermediate workflows

Substitution Defined 3,6-dichloro pattern supports SAR studies requiring precise halogen positioning on the pyridine ring

Functional group Pre-formed methanesulfonamide ready for direct amide coupling or N-alkylation without precursor activation

• [1] Kuujia.com. Product Page: (3,6-Dichloropyridin-2-yl)methanesulfonyl chloride. CAS 1341369-58-1. (Provides contextual information on the 3,6-dichloropyridin-2-yl scaffold's utility in sulfonamide/ester synthesis). Accessed April 2026. View Source

(3,6-Dichloropyridin-2-yl)methanesulfonamide: Substitution Risks

In chemical biology and medicinal chemistry campaigns, the replacement of one pyridinyl methanesulfonamide isomer with another is a non-trivial event that can alter target engagement, metabolic stability, and solubility. The specific 3,6-dichloro substitution pattern on the target compound is not a default state; it is a deliberate design choice. Substituting the non-chlorinated pyridin-2-ylmethanesulfonamide (CAS 889954-95-4) eliminates two lipophilic, electron-withdrawing chlorine atoms, which computational data show reduces the calculated LogP (from approximately 1.18 to -0.13) and significantly alters the scaffold's electronic character . Similarly, shifting to the regioisomeric (4,6-dichloropyridin-2-yl)methanesulfonamide (CAS 2229009-12-3) changes the vector and electronic influence of the substituents, potentially disrupting key binding interactions [1]. Furthermore, procuring the more reactive sulfonyl chloride derivative (CAS 1341369-58-1) instead of the final sulfonamide dramatically changes the compound's synthetic utility and hydrolytic stability [2]. Therefore, direct substitution based on nominal functional group similarity is ill-advised without comparative biological or chemical data.

LogP shift Non-chlorinated pyridin-2-ylmethanesulfonamide may shift calculated LogP by approximately 1.3 units, altering permeability-solubility balance in assay contexts

Regioisomer 4,6-Dichloro regioisomer shares molecular formula but differs in substitution vector; electronic and steric properties may not transfer between regioisomers

Derivative mismatch Sulfonyl chloride precursor differs in stability and synthetic readiness; direct substitution may require workflow revalidation under anhydrous conditions

• [1] Kuujia.com. Product Page: (4,6-Dichloropyridin-2-yl)methanesulfonamide. CAS 2229009-12-3. Accessed April 2026. View Source
• [2] Kuujia.com. Product Page: (3,6-Dichloropyridin-2-yl)methanesulfonyl chloride. CAS 1341369-58-1. Accessed April 2026. View Source

(3,6-Dichloropyridin-2-yl)methanesulfonamide: Comparative Evidence

Lipophilicity: 3,6-Dichloro vs. Non-Chlorinated Analog

The 3,6-dichloro substitution significantly raises the calculated lipophilicity of the scaffold. The target compound has a calculated LogP of 1.18, compared to -0.13 for the non-chlorinated analog pyridin-2-ylmethanesulfonamide . This approximately 1.3 log unit increase indicates a >10-fold higher partition coefficient, suggesting potentially enhanced membrane permeability but also higher metabolic liability and lower aqueous solubility [1].

Lipophilicity

Cross-study

LogP 1.18 vs -0.13 (Δ +1.31)

Reported lipophilicity differential guides scaffold selection for permeability screening

In silico calculation; consistent across vendor databases

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.1769
Comparator Or Baseline	Pyridin-2-ylmethanesulfonamide: LogP = -0.1299
Quantified Difference	Δ LogP ≈ +1.31
Conditions	In silico calculation (ACD/Labs), consistent between vendor databases

Why This Matters

A LogP differential of >1 unit directly impacts preclinical ADME profiles and should guide selection of the appropriate scaffold in lead optimization campaigns targeting intracellular vs. extracellular targets.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. (Context for LogP >1 as indicative of significant lipophilicity-driven property changes). View Source

Regioisomer Comparison: 3,6- vs. 4,6-Dichloro Substitution

The 3,6-dichloro substitution pattern is structurally distinct from the 4,6-dichloro regioisomer (CAS 2229009-12-3). While both share the same molecular formula (C6H6Cl2N2O2S) and weight, the relocation of the chlorine atom from the 3-position to the 4-position changes the electronic distribution and steric environment around the sulfonamide-bearing methylene group. This structural difference modulates the potential for intermolecular halogen bonding interactions, which can influence crystal packing, solubility, and target binding [1]. No direct comparative biological data exists for these two regioisomers.

Regioisomerism

Class-level

3,6-Dichloro vs 4,6-Dichloro substitution

Regioisomer identity must be verified; halogen bonding potential differs

No direct comparative biological data available

Evidence Dimension	Substitution pattern (regioisomerism)
Target Compound Data	3,6-Dichloro substitution
Comparator Or Baseline	(4,6-Dichloropyridin-2-yl)methanesulfonamide: 4,6-Dichloro substitution
Quantified Difference	Qualitative: different regioisomer with altered halogen bonding potential
Conditions	Structural comparison based on chemical identity; no biological assay context available

Why This Matters

For structure-activity relationship (SAR) studies, the precise chlorination pattern is a critical variable. Ordering the incorrect regioisomer invalidates any biological replication attempt.

• [1] Kuujia.com. Product Page: (4,6-Dichloropyridin-2-yl)methanesulfonamide. CAS 2229009-12-3. Accessed April 2026. View Source

Core Scaffold: Pyridine vs. Benzene Sulfonamide

The target compound's pyridine core distinguishes it from the benzene-based structural isomer 4-amino-3,5-dichlorobenzenesulfonamide (CAS 22134-75-4). This isomer is a known carbonic anhydrase inhibitor with a reported Ki of 27 nM against human carbonic anhydrase IX [1]. The replacement of the pyridine nitrogen with a benzene ring (with an amino group) fundamentally alters hydrogen-bonding capability and ring electronics, making the two scaffolds functionally non-equivalent despite sharing the C6H6Cl2N2O2S formula. No carbonic anhydrase data is available for the target pyridine compound.

Core scaffold

Cross-study

Pyridine core vs Benzene core (hCA IX Ki 27 nM comparator)

Scaffold type alters target-engagement context; no CA inhibition data for target

Comparator data from stopped-flow CO2 hydration assay

Evidence Dimension	Core heterocycle (pyridine vs. benzene) and associated biological activity
Target Compound Data	Pyridine core; no reported carbonic anhydrase inhibition data
Comparator Or Baseline	4-Amino-3,5-dichlorobenzenesulfonamide: Ki = 27 nM (hCA IX)
Quantified Difference	Cannot be calculated; target lacks activity data
Conditions	Stopped-flow CO2 hydration assay for comparator; no assay context for target

Why This Matters

If carbonic anhydrase inhibition is the research goal, the benzene-based isomer is the appropriate choice; the target compound offers a distinct pyridine scaffold for exploring orthogonal biological space.

• [1] BindingDB (BDBM11608). 4-Amino-3,5-dichlorobenzenesulfonamide (β-CA inhibitor, 7). Ki = 27 nM for human carbonic anhydrase IX. Accessed April 2026. View Source

Synthetic Utility: Sulfonamide vs. Sulfonyl Chloride

Procurement of the final methanesulfonamide rather than its synthetic precursor, (3,6-dichloropyridin-2-yl)methanesulfonyl chloride (CAS 1341369-58-1), avoids a reactive and hydrolytically sensitive functional group [1]. The sulfonamide is bench-stable and can be directly used in amide coupling or as a metal-coordinating ligand. The sulfonyl chloride, while more reactive for derivatization, requires anhydrous conditions and immediate use. This functional group difference is quantitative in terms of storage stability: the sulfonamide is typically stored at room temperature, whereas the sulfonyl chloride demands moisture-free, refrigerated storage.

Synthetic readiness

Reported

Stable sulfonamide vs Reactive sulfonyl chloride

Supports parallel synthesis and library production workflows

Based on standard functional group reactivity

Evidence Dimension	Functional group stability and synthetic readiness
Target Compound Data	Methanesulfonamide (stable, ready for use)
Comparator Or Baseline	(3,6-Dichloropyridin-2-yl)methanesulfonyl chloride (reactive, moisture-sensitive)
Quantified Difference	Qualitative: combinatorial chemistry vs. stepwise synthesis utility
Conditions	Based on standard functional group reactivity; no specific stability assay context

Why This Matters

For parallel synthesis or library production, the stable sulfonamide building block reduces handling complexity and improves reproducibility compared to the corresponding sulfonyl chloride.

• [1] Kuujia.com. Product Page: (3,6-Dichloropyridin-2-yl)methanesulfonyl chloride. CAS 1341369-58-1. Accessed April 2026. View Source

Physicochemical Profile: TPSA & Hydrogen Bonding

The target compound's topological polar surface area (TPSA) is calculated as 73.05 Ų, with 3 hydrogen bond acceptors and 1 hydrogen bond donor . These values indicate a molecule that falls within typical limits for CNS drug-likeness (TPSA < 90 Ų), yet with the lipophilicity (LogP 1.18) to potentially cross the blood-brain barrier. This contrasts with more polar, non-chlorinated analogs which may have lower membrane permeability.

Physicochemical

Data to verify

TPSA 73.05 Ų | HBA 3 | HBD 1

Reported CNS drug-likeness profile; TPSA identical to non-chlorinated analog

In silico only; experimental confirmation not available

Evidence Dimension	Topological Polar Surface Area (TPSA) and hydrogen bond parameters
Target Compound Data	TPSA = 73.05 Ų; H_Acceptors = 3; H_Donors = 1
Comparator Or Baseline	Pyridin-2-ylmethanesulfonamide: TPSA = 73.05 Ų (identical TPSA, but different LogP)
Quantified Difference	TPSA identical; LogP differential of +1.31 drives difference in permeability/solubility balance
Conditions	In silico calculation (ACD/Labs); consistent between vendor databases

Why This Matters

The combination of moderate TPSA and elevated LogP in the target compound suggests a preclinical permeability-solubility profile distinct from its non-chlorinated analog, relevant for CNS or intracellular target programs.

Crystal Engineering: Halogen Bonding Potential

Crystallographic data for a closely related 3,6-dichloropyridin-2-yl derivative, (3,6-dichloropyridin-2-yl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone, reveals short intermolecular Cl···Cl contacts of 3.319(1) Å in the solid state [1]. This demonstrates the potential of the 3,6-dichloropyridine scaffold to engage in directional halogen bonding interactions that can influence crystal packing, co-crystal formation, and potentially target binding. Such interactions are absent in non-chlorinated or differently chlorinated isomers.

Halogen bonding

Class-level

Cl···Cl ~3.3 Å (analog scaffold)

Supports crystal engineering and co-crystal design studies

Analog data from single-crystal XRD; target not determined

Evidence Dimension	Intermolecular halogen bonding distance
Target Compound Data	Scaffold capable of Cl···Cl contacts; exact distance for target not determined
Comparator Or Baseline	Non-chlorinated pyridin-2-ylmethanesulfonamide: no halogen bonding possible
Quantified Difference	Potential for Cl···Cl contacts ~3.3 Å (based on analog); non-chlorinated comparator has no such interaction
Conditions	Single-crystal X-ray diffraction of (3,6-dichloropyridin-2-yl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone

Why This Matters

For researchers exploring solid-state properties, co-crystallization, or halogen-bond-directed supramolecular assembly, the 3,6-dichloro scaffold offers distinct advantages over non-chlorinated or mono-chlorinated variants.

• [1] Acta Crystallographica Section E. (2008). (3,6-Dichloropyridin-2-yl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone: short Cl···Cl contacts of 3.319(1) Å. E64, o1083. View Source

(3,6-Dichloropyridin-2-yl)methanesulfonamide: Application Scenarios

CNS Lead Optimization: Balanced Lipophilicity

The target compound's calculated LogP of 1.18 and moderate TPSA of 73.05 Ų position it as a scaffold with potentially favorable blood-brain barrier penetration. Medicinal chemists optimizing CNS-active leads can select this compound over the non-chlorinated analog (LogP -0.13) when higher membrane permeability is a project goal .

SAR Studies: Halogenated Pyridine Libraries

For systematic SAR exploration, the precise 3,6-dichloro pattern is a critical variable. This compound serves as a defined input alongside its regioisomer (4,6-dichloro) and non-chlorinated analog to map the influence of chlorine position on biological activity and ADME properties [1].

Crystal Engineering: Halogen Bonding Applications

The 3,6-dichloropyridine scaffold is capable of forming directional Cl···Cl contacts (observed at ~3.3 Å in related analogs), making this compound a candidate for co-crystal design, solid-form screening, and halogen-bond-driven assembly [2].

Parallel Synthesis & Library Production

As a stable, pre-formed methanesulfonamide, this building block is ready for direct use in amide coupling or N-alkylation reactions without the handling challenges of the sulfonyl chloride precursor. This stability advantage is critical for automated parallel synthesis workflows [3].

Application

Selection Property

Validation Focus

CNS permeability studies

LogP 1.18 and moderate TPSA profile

Permeability assay context vs non-chlorinated analog

SAR library design

3,6-Dichloro substitution pattern identity

Regioisomer comparison and positional SAR review

Crystal engineering

Halogen bonding potential via 3,6-dichloro scaffold

Solid-state characterization and co-crystal screening

Parallel synthesis

Stable methanesulfonamide building block form

Building block stability and coupling reproducibility

• [1] Kuujia.com. Product Page: (4,6-Dichloropyridin-2-yl)methanesulfonamide. CAS 2229009-12-3. Accessed April 2026. View Source
• [2] Acta Crystallographica Section E. (2008). (3,6-Dichloropyridin-2-yl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone. E64, o1083. View Source
• [3] Kuujia.com. Product Page: (3,6-Dichloropyridin-2-yl)methanesulfonyl chloride. CAS 1341369-58-1. Accessed April 2026. View Source